1-Benzyl-4-pyrimidin-2-ylpiperazin-2-one

• IUPAC Name: 1-benzyl-4-pyrimidin-2-ylpiperazin-2-one
• InChI: InChI=1S/C15H16N4O/c20-14-12-19(15-16-7-4-8-17-15)10-9-18(14)11-13-5-2-1-3-6-13/h1-8H,9-12H2
• InChI Key: GTSVEOSTVSRFQN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C2=NC=CC=N2)CC3=CC=CC=C3
• Molecular Formula: C15H16N4O
• Molecular Weight: 268.31 g/mol

Description

1-Benzyl-4-pyrimidin-2-ylpiperazin-2-one, also known as BPPIP, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. BPPIP is a piperazine derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

1-Benzyl-4-pyrimidin-2-ylpiperazin-2-one acts as a partial agonist at dopamine D2 receptors and as an antagonist at serotonin 5-HT2A receptors. This dual activity can lead to changes in the release of dopamine and serotonin, which can affect various physiological processes. This compound has also been shown to modulate the activity of adrenergic receptors, which can lead to changes in cardiovascular function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including changes in neurotransmitter release, neuronal activity, and cardiovascular function. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models, indicating its potential as a therapeutic agent for various neurological disorders.

Advantages and Limitations for Lab Experiments

1-Benzyl-4-pyrimidin-2-ylpiperazin-2-one has several advantages for lab experiments, including its ability to modulate the activity of various receptors and its potential as a tool for studying the mechanisms underlying neurological disorders. However, this compound also has limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several potential future directions for research involving 1-Benzyl-4-pyrimidin-2-ylpiperazin-2-one, including its use as a therapeutic agent for various neurological disorders, its potential applications in drug discovery, and its use as a tool for studying the mechanisms underlying various physiological processes. Further studies are needed to determine the safety and efficacy of this compound and to explore its potential applications in scientific research.

Synthesis Methods

1-Benzyl-4-pyrimidin-2-ylpiperazin-2-one can be synthesized through various methods, including the reaction of 2-chloropyrimidine with benzylamine, followed by the reaction of the resulting intermediate with piperazine. Another method involves the reaction of 2-chloropyrimidine with 1-benzylpiperazine, followed by the oxidation of the resulting intermediate. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

1-Benzyl-4-pyrimidin-2-ylpiperazin-2-one has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to modulate the activity of various receptors, including dopamine, serotonin, and adrenergic receptors. This modulation can lead to changes in neurotransmitter release and neuronal activity, making this compound a potential tool for studying the mechanisms underlying various neurological disorders.